Cas no 2137791-32-1 (3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid)

• Product Name: 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid
• CAS No: 2137791-32-1
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 6510844
• PubChem ID: 165800360
• Update Time: 2025-08-04

3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-657640
• 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid
• 2137791-32-1

• Inchi： 1S/C23H23NO4/c25-21(26)9-10-23-11-15(12-23)13-24(23)22(27)28-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,25,26)
• InChI Key： TUVWKBZEXHVHTR-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(N1CC2CC1(CCC(=O)O)C2)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid

Introduction to 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid and Its Significance in Modern Chemical Biology

3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid, identified by its CAS number 2137791-32-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular recognition. The unique architecture of this compound, featuring a bicyclic system linked to a fluorenyl moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural complexity of 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid arises from its intricate arrangement of functional groups. The presence of a fluorenyl group, known for its excellent photophysical properties, suggests potential utility in the development of bioimaging agents and fluorescent probes. Additionally, the azabicyclo[2.1.1]hexane core introduces rigidity and stability to the molecule, which are desirable traits in drug candidates aiming to interact with biological targets with high specificity.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides in drug design. 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid shares structural similarities with peptidomimetic scaffolds, which have shown promise in modulating various biological pathways. The compound's ability to mimic peptide structures while avoiding their inherent limitations, such as susceptibility to proteolytic degradation, makes it an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid is its potential role in modulating enzyme activity. The carboxylic acid group at one end of the molecule provides a site for interaction with enzymes, while the fluorenyl moiety can serve as a handle for further functionalization or detection purposes. This dual functionality makes the compound a versatile tool for investigating enzyme mechanisms and developing novel enzyme inhibitors.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their favorable pharmacokinetic properties and improved metabolic stability. The incorporation of a fluorenyl group into 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid not only enhances its solubility but also provides opportunities for designing molecules with enhanced bioavailability and reduced off-target effects.

The compound's structural features also make it an excellent candidate for use in fragment-based drug design (FBDD). FBDD is an emerging approach that relies on identifying small molecular fragments capable of binding to biological targets with high affinity. These fragments can then be linked together or modified to produce lead compounds with improved potency and selectivity. 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-yl)propanoic acid's rigid backbone and diverse functional groups make it an ideal starting point for generating novel fragments with unique binding properties.

In addition to its applications in drug discovery, 3-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[2.1.1]hexan-1-ylopic acid has potential uses in materials science and nanotechnology. The combination of rigidity provided by the bicyclic system and the luminescent properties of the fluorenyl group makes this compound suitable for designing functional materials such as organic light-emitting diodes (OLEDs) and sensors.

The synthesis of 3-(2-{[(9H-fluoren)-methyl-methoxy-carbonyl]-azabicyclo[2-hexan]-propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of protective groups, such as carbobenzyloxy (Cbz), is necessary to prevent unwanted side reactions during synthesis. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to facilitate the construction of the complex core structure.

Once synthesized, 3-(4-methylaminocycloheptanecarboxyloxy)-butanedioic acid can be further modified through various chemical transformations to generate libraries of derivatives for screening purposes. Techniques such as click chemistry and transition-metal-catalyzed reactions have been utilized to introduce additional functional groups or linkers into the molecule.

The growing body of literature on peptidomimetics underscores their potential as therapeutic agents across a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. CAS no 213779132 - 3-(4-methylaminocycloheptanecarboxyloxy)-butanedioic acid, with its unique structural features, is well-positioned to contribute to this field by serving as a scaffold for novel peptidomimetic drugs.

In conclusion,3-(4-methylaminocycloheptanecarboxyloxy)-butanedioic acid represents a significant advancement in chemical biology and pharmaceutical research due to its complex structure,fluorenylmethoxycarbonyl-substituted azabicycloalkane core,and multifaceted applications,including drug discovery,fragment-based drug design,and materials science.`The continued exploration`of this compound`holds promise`for unlocking new therapeutic strategies`and enhancing our understanding`of biological processes.`